Cas no 51755-51-2 (2-(2-Phenyl-1H-imidazol-1-yl)ethanol)

2-(2-Phenyl-1H-imidazol-1-yl)ethanol is a versatile heterocyclic compound featuring both an imidazole ring and a hydroxyl-functionalized side chain. Its structure combines aromatic phenyl substitution with the reactivity of the imidazole nitrogen atoms, making it valuable in organic synthesis and pharmaceutical applications. The hydroxyl group enhances solubility and provides a handle for further derivatization, while the imidazole core contributes to metal coordination and catalytic potential. This compound is particularly useful in the development of bioactive molecules, ligands, and functional materials due to its balanced hydrophilicity and structural rigidity. Its stability under standard conditions further supports its utility in research and industrial processes.

2-(2-Phenyl-1H-imidazol-1-yl)ethanol structure

51755-51-2 structure

Product Name:2-(2-Phenyl-1H-imidazol-1-yl)ethanol

CAS No:51755-51-2

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD12785025

CID:361525

PubChem ID:21872482

Update Time:2025-05-28

2-(2-Phenyl-1H-imidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-1-ethanol, 2-phenyl-
- 2-(2-phenylimidazol-1-yl)ethanol
- SCHEMBL5662079
- 2-(2-phenyl-1H-imidazol-1-yl)ethanol
- 51755-51-2
- AKOS010303121
- VQSGFZQEBQUKEP-UHFFFAOYSA-N
- MFCD12785025
- LS-09103
- CS-0358551
- 2-(2-phenyl-1h-imidazol-1-yl)ethan-1-ol
- DTXSID90619165
- BCA75551
- 2-(2-Phenyl-1H-imidazol-1-yl)ethanol
- MDL： MFCD12785025
- Inchi： 1S/C11H12N2O/c14-9-8-13-7-6-12-11(13)10-4-2-1-3-5-10/h1-7,14H,8-9H2
- InChI Key： VQSGFZQEBQUKEP-UHFFFAOYSA-N
- SMILES： OCCN1C=CN=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 188.09506
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

2-(2-Phenyl-1H-imidazol-1-yl)ethanol Pricemore >>

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